Cas no 834869-20-4 (Benzoic acid, 3-[(ethylsulfonyl)amino]-, methyl ester)
Benzoic acid, 3-[(ethylsulfonyl)amino]-, methyl ester is a specialized organic compound featuring a benzoic acid core functionalized with an ethylsulfonylamino group at the 3-position and a methyl ester moiety. This structure imparts unique reactivity and solubility properties, making it valuable in synthetic chemistry applications, particularly as an intermediate in pharmaceutical and agrochemical synthesis. The ethylsulfonylamino group enhances electrophilic character, facilitating selective reactions, while the methyl ester improves stability and handling. Its well-defined molecular architecture allows for precise modifications, supporting the development of targeted derivatives. Suitable for controlled reactions, this compound offers consistent performance in research and industrial settings.
![Benzoic acid, 3-[(ethylsulfonyl)amino]-, methyl ester structure](https://www.kuujia.com/scimg/cas/834869-20-4x500.png)
834869-20-4 structure
Product name:Benzoic acid, 3-[(ethylsulfonyl)amino]-, methyl ester
Benzoic acid, 3-[(ethylsulfonyl)amino]-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-[(ethylsulfonyl)amino]-, methyl ester
- methyl 3-(ethylsulfonylamino)benzoate
- SCHEMBL4187307
- METHYL 3-ETHANESULFONAMIDOBENZOATE
- DTXSID40628363
- Methyl 3-ethanesulphonylamino-benzoate
- AKOS003980047
- ILPYUEYDONWJJQ-UHFFFAOYSA-N
- Methyl 3-[(ethanesulfonyl)amino]benzoate
- 834869-20-4
-
- Inchi： InChI=1S/C10H13NO4S/c1-3-16(13,14)11-9-6-4-5-8(7-9)10(12)15-2/h4-7,11H,3H2,1-2H3
- InChI Key： ILPYUEYDONWJJQ-UHFFFAOYSA-N
- SMILES： CCS(=O)(=O)NC1=CC=CC(=C1)C(=O)OC
Computed Properties
- Exact Mass: 243.05652907g/mol
- Monoisotopic Mass: 243.05652907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 80.8Ų
Benzoic acid, 3-[(ethylsulfonyl)amino]-, methyl ester Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1743333-1g |
Methyl 3-(ethylsulfonamido)benzoate |
834869-20-4 | 98% | 1g |
￥2906.00 | 2024-07-28 |
Benzoic acid, 3-[(ethylsulfonyl)amino]-, methyl ester Related Literature
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Angelos B. Canaj,Mukesh Kumar Singh,Emma Regincós Marti,Claire Wilson,Oscar Céspedes,Gopalan Rajaraman,Mark Murrie Chem. Commun., 2019,55, 5950-5953
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2. Can calculated harmonic vibrational spectra rationalize the structure of TiC-based nanoparticles?†Juan José Piñero,Francesc Viñes Phys. Chem. Chem. Phys., 2022,24, 778-785
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3. Carbon monoxide and carbon dioxide insertion chemistry of f-block N-heterocyclic carbene complexes†‡Polly L. Arnold,Anne I. Germeroth,Gary S. Nichol,Ronan Bellabarba,Robert P. Tooze Dalton Trans., 2013,42, 1333-1337
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Rong Ding,Tingting Yan,Yi Wang,Yan Long,Guangyin Fan Green Chem., 2021,23, 4551-4559
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Yafei Wang,Weiwei Chen,JiangKun Cao,Jianhua Xiao,Shanhui Xu,Mingying Peng J. Mater. Chem. C, 2019,7, 11824-11833
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